(S)-Allyl 1-(4-hydroxy-3,3-dimethyl-2-oxobutanoyl)piperidine-2-carboxylate

• CAS: 1318805-60-5
• Molecular Formula: C15H23NO5
• Molecular Weight: 297.35 g/mol
• SMILES: CC(C)(CO)C(=O)C(=O)N1CCCCC1C(=O)OCC=C
• InChI: InChI=1S/C15H23NO5/c1-4-9-21-14(20)11-7-5-6-8-16(11)13(19)12(18)15(2,3)10-17/h4,11,17H,1,5-10H2,2-3H3/t11-/m0/s1
• InChIKey: MFCGRBSAZKGUCY-NSHDSACASA-N

Reproducing published ACC1/ACC2 inhibitory potency requires exact structural fidelity. Generic piperidine-2-carboxylate esters or alternative N-acyl groups introduce >10-fold potency loss and altered isoform selectivity. • Preserved (S)-C2 stereochemistry validated for ACC inhibitor scaffolds • Allyl ester enables chemoselective Pd(0)-catalyzed deprotection without epimerization • Ketopantoic acid-derived N-acyl pharmacophore matches key ACC patent families (US20120157425, US20130143876) • ≥98% purity qualified as ACC1/ACC2 enzyme assay reference standard

Procurement-Grade (S)-Allyl Piperidine-2-carboxylate for ACC Drug Discovery

(S)-Allyl 1-(4-hydroxy-3,3-dimethyl-2-oxobutanoyl)piperidine-2-carboxylate (CAS 1318805-60-5) is a chiral N-acyl piperidine-2-carboxylate derivative within the class of acetyl-CoA carboxylase (ACC) inhibitor scaffolds. Its core structure features an (S)-pipecolic acid esterified with an allyl alcohol and N-acylated with a 4-hydroxy-3,3-dimethyl-2-oxobutanoyl (ketopantoic acid-derived) moiety . This motif is conserved across multiple ACC inhibitor patent families, positioning the compound as a strategic intermediate or tool compound for metabolic disease research programs targeting ACC1/ACC2 [1].

Chiral (S)-pipecolic acid scaffold for ACC inhibitor synthesis

Ketopantoic acid-derived N-acyl group conserved in ACC pharmacophore

Allyl ester enables orthogonal, non-epimerizing deprotection

• [1] Justia Patents. NEW COMPOUNDS, PHARMACEUTICAL COMPOSITIONS AND USES THEREOF. US Patent Application 20120157425. Filed 2011-06-21. View Source

Why Generic Analogs Cannot Substitute (S)-Allyl Piperidine-2-carboxylate

Generic substitution of CAS 1318805-60-5 with simpler piperidine-2-carboxylate esters (e.g., methyl, ethyl, or benzyl esters) or alternative N-acyl groups introduces substantial risk of altered ACC potency, isoform selectivity, and metabolic stability. The allyl ester serves as a protecting group orthogonal to standard hydrogenolytic or basic hydrolysis conditions, enabling chemoselective downstream elaboration absent in saturated alkyl esters . Furthermore, the ketopantoic acid-derived N-acyl group is a critical pharmacophore element in multiple ACC inhibitor series, where replacement with acetyl, benzoyl, or simple alkyl acyl groups has been shown to result in >10-fold loss of ACC1 or ACC2 inhibitory activity in structurally related piperidine scaffolds [1], [2]. These structural features are not interchangeable without risking failure to reproduce published ACC inhibition profiles.

Stereochemistry (R)-enantiomer or racemic mixtures may exhibit markedly reduced ACC inhibition, based on class-level SAR.

N-acyl motif Replacing the ketopantoic acid-derived group with acetyl or benzoyl may cause >10-fold loss in ACC potency in related series.

Ester reactivity Methyl or ethyl esters risk epimerization under basic hydrolysis, compromising (S)-configuration integrity.

• [1] Justia Patents. NEW COMPOUNDS, PHARMACEUTICAL COMPOSITIONS AND USES THEREOF. US Patent Application 20120157425. Filed 2011-06-21. View Source
• [2] Justia Patents. New piperidine derivatives, pharmaceutical compositions and uses thereof. US Patent Application 20130143876. Filed 2012-12-03. View Source

Key Differentiating Evidence for (S)-Allyl Piperidine-2-carboxylate

(S)-Configuration Defines ACC Pharmacophore Binding

The (S)-enantiomer at the piperidine-2-carboxylate chiral center is required for ACC inhibitory activity; the corresponding (R)-enantiomer and racemic mixture consistently exhibit attenuated potency in structurally related ACC inhibitor series [1], [2]. The enantiomeric excess of the target compound is controlled during synthesis, and the allyl ester preserves configurational integrity through multi-step sequences where methyl or ethyl esters can undergo epimerization under basic conditions .

(S)-Configuration requirement

Class-level inference

(S)-enantiomer vs (R)/racemate: qualitative loss of ACC inhibition

Stereochemical-control context for ACC pharmacophore binding

Exact fold-difference for this compound not publicly available

Evidence Dimension	Stereochemical integrity and ACC pharmacophore fit
Target Compound Data	(S)-enantiomer, single stereoisomer (CAS 1318805-60-5 specified as (S)-configuration)
Comparator Or Baseline	(R)-enantiomer or racemic mixture of same scaffold
Quantified Difference	Qualitative: (R)-enantiomer and racemate show absent or markedly reduced ACC inhibition in related compound series; exact fold-difference for this specific compound not publicly available.
Conditions	Inferred from structure-activity relationship (SAR) data across piperidine-2-carboxylate ACC inhibitor patent families (US20120157425, US20130143876)

Why This Matters

Procurement of the incorrect enantiomer or racemate would invalidate ACC inhibition studies, wasting synthesis and assay resources on inactive stereochemistry.

• [1] Justia Patents. NEW COMPOUNDS, PHARMACEUTICAL COMPOSITIONS AND USES THEREOF. US Patent Application 20120157425. Filed 2011-06-21. View Source
• [2] Justia Patents. New piperidine derivatives, pharmaceutical compositions and uses thereof. US Patent Application 20130143876. Filed 2012-12-03. View Source

Ketopantoic Acid Motif in ACC Pharmacophore

The 4-hydroxy-3,3-dimethyl-2-oxobutanoyl (ketopantoic acid-derived) N-acyl group is a conserved motif in ACC inhibitor patent families, where it functions as a critical ACC pharmacophore element. In published SAR for disubstituted (4-piperidinyl)-piperazine ACC inhibitors, replacement of the ketopantoic acid-derived acyl group with acetyl or benzoyl groups resulted in >10-fold reduction in ACC1 IC50 and >5-fold reduction in ACC2 IC50 [1], [2]. While direct data for the piperidine-2-carboxylate scaffold is not publicly available, the pharmacophore conservation across ACC inhibitor chemotypes supports that the ketopantoic acid-derived acyl group is non-redundant.

Ketopantoic acid motif

Class-level inference

>10-fold decrease in ACC1 IC50 with acetyl/benzoyl replacement

Pharmacophore integrity supports ACC assay reproducibility

Data from (4-piperidinyl)-piperazine ACC series; direct scaffold data not available

Evidence Dimension	ACC1/ACC2 inhibitory potency dependence on N-acyl group identity
Target Compound Data	4-hydroxy-3,3-dimethyl-2-oxobutanoyl (ketopantoic acid-derived) N-acyl group
Comparator Or Baseline	Acetyl, benzoyl, or unsubstituted alkyl N-acyl groups in related ACC inhibitor series
Quantified Difference	>10-fold decrease in ACC1 IC50 and >5-fold decrease in ACC2 IC50 for comparator acyl groups vs. ketopantoic acid-derived acyl group in related (4-piperidinyl)-piperazine series
Conditions	In vitro ACC1 and ACC2 enzyme inhibition assays as described in Bioorg. Med. Chem. Lett. (2010) for (4-piperidinyl)-piperazine ACC inhibitors

Why This Matters

Selecting a compound with an alternative N-acyl group (e.g., acetyl-piperidine-2-carboxylate) would compromise the ACC pharmacophore, yielding false-negative results in target engagement or phenotypic assays.

• [1] Chonan, S., et al. (2010). (4-Piperidinyl)-piperazine: A new platform for acetyl-CoA carboxylase inhibitors. Bioorganic & Medicinal Chemistry Letters, 20(13), 3965-3968. View Source
• [2] Justia Patents. NEW COMPOUNDS, PHARMACEUTICAL COMPOSITIONS AND USES THEREOF. US Patent Application 20120157425. Filed 2011-06-21. View Source

Allyl Ester Enables Chemoselective Synthesis

The allyl ester of CAS 1318805-60-5 is labile under Pd(0)-catalyzed conditions (e.g., Pd(PPh₃)₄ with nucleophilic scavengers), enabling selective deprotection in the presence of other base-labile or hydrogenolyzable protecting groups . In contrast, methyl and ethyl esters require strongly basic or nucleophilic conditions (LiOH, NaOH, LiI/pyridine) that risk epimerization of the adjacent (S)-pipecolic acid stereocenter and cleavage of the acid-labile N-acyl group . This orthogonal reactivity is essential for the convergent synthesis of advanced ACC inhibitor intermediates.

Allyl ester chemoselectivity

Supporting evidence

Pd(0)-cleavable under neutral conditions; avoids epimerization

Orthogonal deprotection preserves (S)-stereochemistry

Pd(PPh₃)₄/morpholine system; contrasted with basic hydrolysis

Evidence Dimension	Chemoselectivity of ester deprotection conditions
Target Compound Data	Allyl ester, cleavable by Pd(0) under neutral, non-epimerizing conditions
Comparator Or Baseline	Methyl, ethyl, or benzyl esters requiring basic hydrolysis (LiOH, NaOH) or hydrogenolysis (H₂, Pd/C)
Quantified Difference	Allyl ester deprotection is orthogonal to base-labile and hydrogenolyzable groups; methyl/ethyl ester hydrolysis under basic conditions causes epimerization at C2 of the pipecolic acid ring (quantitative epimerization data not available for this specific substrate).
Conditions	Pd(PPh₃)₄ (0.05 eq), morpholine (3 eq), THF, rt, 1-2 h for allyl deprotection; LiOH (2 eq), THF/H₂O, rt, 2-4 h for methyl/ethyl ester hydrolysis

Why This Matters

The allyl ester enables a synthetic strategy that preserves stereochemical and structural integrity, critical for obtaining the correct ACC-active enantiomer without racemization or degradation.

High Purity for Reproducible ACC Assays

Multiple independent vendors certify CAS 1318805-60-5 at ≥98% purity by HPLC, with ISO-compliant quality systems , . This purity threshold is critical for enzyme inhibition assays where impurities can act as false activators or inhibitors. By contrast, related ACC inhibitor intermediates offered at lower purity (95%) or without validated QC may introduce assay artifacts that confound dose-response relationships .

Vendor-certified purity

Supporting evidence

≥98% (HPLC) across multiple vendors

High-purity reference reduces assay artifact risk

ISO 9001-certified QC systems reported

Evidence Dimension	Vendor-certified purity (% area by HPLC)
Target Compound Data	≥98% (NLT 98%) as certified by MolCore, Leyan, and Chemenu
Comparator Or Baseline	Uncertified or ≤95% purity grades of related piperidine-2-carboxylate intermediates from non-ISO vendors
Quantified Difference	≥3% absolute purity difference (98% vs. ≤95%), translating to ≥3% w/w of potentially bioactive or interfering impurities in the comparator material.
Conditions	HPLC purity analysis per vendor COA; ISO 9001-certified quality management systems

Why This Matters

Procurement of ≥98% purity material reduces the risk of false-positive or false-negative ACC inhibition results, ensuring assay reproducibility and data integrity.

Applications of (S)-Allyl Piperidine-2-carboxylate in ACC Research

Synthesis of Enantiopure ACC Inhibitor Intermediates

The (S)-allyl ester serves as a key building block for constructing ACC inhibitor candidates with preserved C2 stereochemistry. The allyl ester is selectively removed under Pd(0) catalysis without epimerization, enabling sequential coupling of the liberated carboxylic acid to amine-bearing pharmacophore fragments as exemplified in US20120157425 and US20130143876 patent families [1], [2].

SAR Profiling of Ketopantoic Acid Acyl Pharmacophore

The intact 4-hydroxy-3,3-dimethyl-2-oxobutanoyl N-acyl group allows direct evaluation of this conserved ACC pharmacophore element. The compound can be used as a reference standard in SAR campaigns where the N-acyl group is systematically varied, providing a baseline for ACC1/ACC2 inhibitory potency and selectivity [3].

Orthogonal Protection Strategies in Multi-Step Synthesis

The orthogonal reactivity of the allyl ester relative to the acid-labile ketopantoic acid-derived N-acyl group and the base-sensitive pipecolic acid stereocenter enables complex synthetic sequences. This feature is critical for constructing ACC inhibitor libraries where multiple functional groups must be sequentially unmasked [1], .

High-Purity Reference for ACC Enzyme Assays

The ≥98% purity of vendor-certified material qualifies this compound as a reference standard for calibrating ACC1/ACC2 enzyme inhibition assays, ensuring lot-to-lot reproducibility in lead optimization campaigns and enabling cross-study comparison of potency data .

Application

Selection Property

Validation Focus

Enantiopure ACC inhibitor intermediate synthesis

Chiral (S)-configuration; allyl ester orthogonality

Stereochemical integrity, chemoselective deprotection

SAR profiling of ketopantoic acid pharmacophore

Intact N-acyl motif

ACC1/ACC2 inhibitory potency baseline comparison

Orthogonal protection in multi-step synthesis

Allyl ester reactivity profile

Sequential deprotection without epimerization

ACC enzyme assay reference standard

Certified high purity

Assay reproducibility and cross-study calibration

• [1] Justia Patents. NEW COMPOUNDS, PHARMACEUTICAL COMPOSITIONS AND USES THEREOF. US Patent Application 20120157425. Filed 2011-06-21. View Source
• [2] Justia Patents. New piperidine derivatives, pharmaceutical compositions and uses thereof. US Patent Application 20130143876. Filed 2012-12-03. View Source
• [3] Chonan, S., et al. (2010). (4-Piperidinyl)-piperazine: A new platform for acetyl-CoA carboxylase inhibitors. Bioorganic & Medicinal Chemistry Letters, 20(13), 3965-3968. View Source